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Compound of Interest

Compound Name: ML-211

Cat. No.: B2907957 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides detailed protocols for the preparation, storage, and handling

of stock solutions for ML-211, a potent dual inhibitor of lysophospholipase 1 (LYPLA1/APT1)

and lysophospholipase 2 (LYPLA2).[1][2] Adherence to these guidelines is crucial for ensuring

the accuracy, reproducibility, and reliability of experimental results. Included are key chemical

properties, solubility data, step-by-step preparation protocols for both in vitro and in vivo

applications, and diagrams illustrating the compound's mechanism of action and the

experimental workflow.

ML-211 Chemical Properties
ML-211 is a carbamate-based small molecule inhibitor.[1][2] Its fundamental properties are

summarized below.

Property Value Source

Molecular Formula C₂₅H₃₀N₄O₂ [2]

Molecular Weight 418.5 g/mol [2]

CAS Number 2205032-89-7 [2]

Purity ≥95% - 98.06% [1][2]

Appearance Crystalline solid [2]
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Solubility of ML-211
Proper solubilization is critical for the efficacy of ML-211 in experimental settings. The solubility

in common laboratory solvents is detailed below. For challenging dissolutions, gentle heating

and/or sonication can be utilized.[1]

Solvent Maximum Solubility Use Case

DMSO 30 mg/mL In Vitro

DMF 30 mg/mL In Vitro

Ethanol 10 mg/mL In Vitro

Formulation 1 ≥ 2.5 mg/mL (5.97 mM) In Vivo

Formulation 2 ≥ 2.5 mg/mL (5.97 mM) In Vivo

Formulation 3 ≥ 2.5 mg/mL (5.97 mM) In Vivo

Experimental Protocols: Stock Solution Preparation
Accurate preparation of stock solutions is the first step toward reproducible experimental

outcomes. Always use high-purity solvents and calibrated equipment.

Protocol 3.1: In Vitro High-Concentration Stock Solution
(10 mM in DMSO)
This protocol describes the preparation of a 10 mM stock solution, a common starting

concentration for serial dilutions in cell-based assays.

Materials:

ML-211 solid compound

Anhydrous DMSO

Sterile microcentrifuge tubes or vials

Calibrated analytical balance and weighing paper
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Vortex mixer and/or sonicator

Calculation: To prepare a stock solution of a specific molarity, use the following formula: Mass

(mg) = Desired Concentration (mM) × Final Volume (mL) × Molecular Weight ( g/mol )

Example for 1 mL of 10 mM ML-211 stock: Mass (mg) = 10 mM × 1 mL × 418.53 g/mol =

4.1853 mg Therefore, approximately 4.19 mg of ML-211 is needed.

Procedure:

Weighing: Carefully weigh out 4.19 mg of ML-211 solid on an analytical balance.

Solubilization: Transfer the weighed compound into a sterile vial. Add 1 mL of anhydrous

DMSO.

Mixing: Cap the vial securely and vortex thoroughly until the solid is completely dissolved. If

precipitation occurs, gentle warming or brief sonication can aid dissolution.[1]

Aliquoting: To avoid repeated freeze-thaw cycles, divide the stock solution into smaller,

single-use aliquots (e.g., 10-20 µL) in sterile microcentrifuge tubes.

Storage: Store the aliquots as recommended in Section 4.

Protocol 3.2: In Vivo Formulations
For animal studies, specific solvent systems are required to ensure biocompatibility and

solubility. The following are established protocols for preparing ML-211 for in vivo use.[1]

Protocol 3.2.1: PEG300/Tween-80 Formulation

Add solvents in the following order: 10% DMSO, 40% PEG300, 5% Tween-80, and 45%

saline.

Mix thoroughly after each addition.

This formulation yields a clear solution with a solubility of at least 2.5 mg/mL (5.97 mM).[1]

Protocol 3.2.2: SBE-β-CD Formulation
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Add solvents in the following order: 10% DMSO and 90% (20% SBE-β-CD in Saline).

Mix thoroughly to achieve a clear solution.

This formulation provides a solubility of at least 2.5 mg/mL (5.97 mM).[1]

Protocol 3.2.3: Corn Oil Formulation

Add solvents in the following order: 10% DMSO and 90% Corn Oil.

Mix until a clear solution is obtained.

This formulation achieves a solubility of at least 2.5 mg/mL (5.97 mM).[1]

Storage and Stability
Proper storage is essential to maintain the chemical integrity and activity of ML-211.

Form
Storage
Temperature

Stability Period
Special
Instructions

Solid Compound -20°C Long-term Desiccate

Stock Solution -20°C Up to 1 month Protect from light[1]

Stock Solution -80°C Up to 6 months Protect from light[1]

Note: Repeated freeze-thaw cycles of stock solutions should be avoided. Aliquoting into single-

use volumes is highly recommended.

Mechanism of Action & Signaling Pathway
ML-211 is a dual inhibitor of LYPLA1 and LYPLA2, also known as Acyl-Protein Thioesterases

(APTs).[1][3] These enzymes are responsible for depalmitoylation—the removal of palmitate

fatty acid chains from proteins. Palmitoylation is a critical post-translational modification that

governs protein localization and function. By inhibiting LYPLA1/2, ML-211 prevents the

depalmitoylation of key signaling proteins like Ras, thereby locking them in their active,

membrane-associated state and impacting downstream signaling pathways.[4]
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Mechanism of ML-211 Action on Ras Signaling.

General Experimental Workflow
The logical flow from receiving the compound to its use in an experiment is outlined below. This

workflow ensures that each step is performed methodically to maintain the quality and

consistency of the experimental setup.
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General Workflow for ML-211 Stock Preparation.
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Safety Precautions
Handle ML-211 in a well-ventilated area, preferably a chemical fume hood.

Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and

a lab coat.

Avoid inhalation of dust and direct contact with skin and eyes.

Refer to the Safety Data Sheet (SDS) for complete safety and handling information.[5]

ML-211 is for research use only and is not intended for human or veterinary use.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.com [medchemexpress.com]

2. caymanchem.com [caymanchem.com]

3. ML-211, 1MG | Labscoop [labscoop.com]

4. ML211; ML-211 supplier |CAS 2205032-89-7 | LYPLA1 Inhibitor |AOBIOUS [aobious.com]

5. download.basf.com [download.basf.com]

To cite this document: BenchChem. [Application Notes and Protocols for ML-211 Stock
Solution Preparation]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2907957#how-to-prepare-ml-211-stock-solution-for-
experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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